Cas no 6906-69-0 (Phenol, 4,5-dimethoxy-2-propyl-)

• Product name: Phenol, 4,5-dimethoxy-2-propyl-
• CAS No: 6906-69-0
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 392281
• PubChem ID: 5314397

Phenol, 4,5-dimethoxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,5-dimethoxy-2-propyl-
• 4,5-dimethoxy-2-propylphenol
• DTXSID20415652
• SCHEMBL1276493
• ghl.PD_Mitscher_leg0.463
• ISZBIRHKLDXQMU-UHFFFAOYSA-N
• 6906-69-0
• 1-hydroxy-6-propyl-3,4-dimethoxybenzene
• BDBM50321276
• CHEMBL1163691

• Inchi： InChI=1S/C11H16O3/c1-4-5-8-6-10(13-2)11(14-3)7-9(8)12/h6-7,12H,4-5H2,1-3H3
• InChI Key： ISZBIRHKLDXQMU-UHFFFAOYSA-N
• SMILES： CCCC1=CC(=C(C=C1O)OC)OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 2.8